Allyl 6-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-5-cyano-4-(4-hydroxy-3-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate

• IUPAC Name: prop-2-enyl 6-[2-(5-chloro-2-methylanilino)-2-oxoethyl]sulfanyl-5-cyano-4-(4-hydroxy-3-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C27H26ClN3O5S/c1-5-10-36-27(34)24-16(3)30-26(37-14-23(33)31-20-12-18(28)8-6-15(20)2)19(13-29)25(24)17-7-9-21(32)22(11-17)35-4/h5-9,11-12,25,30,32H,1,10,14H2,2-4H3,(H,31,33)
• InChI Key: JJMYGQBLPOHXGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=C(C(C(=C(N2)C)C(=O)OCC=C)C3=CC(=C(C=C3)O)OC)C#N
• Molecular Formula: C27H26ClN3O5S
• Molecular Weight: 540.0 g/mol
• CAS No.: 442556-46-9

Description

Allyl 6-((2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thio)-5-cyano-4-(4-hydroxy-3-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C27H26ClN3O5S and its molecular weight is 540.03. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Conformational Studies

• Allyl derivatives like the specified compound have been studied for their crystal structure and molecular conformation, providing valuable insights into their physical and chemical properties. For instance, a related compound, Allyl 6-Amino-5-cyano-4-(4-fluorophenyl)-2-methyl-4H-pyran-3-carboxylate, was analyzed for its triclinic crystal system and intermolecular interactions, which could have implications for the chemical behavior of similar allyl derivatives (Mohandas et al., 2019).

Insecticidal Applications

• Pyridine derivatives, which are structurally related to the compound , have been investigated for their potential as insecticides. Research has shown that certain pyridine derivatives exhibit significant insecticidal activities, suggesting that similar compounds could also be effective in pest control (Bakhite et al., 2014).

Potential Antihypertensive Activity

• Derivatives of pyridine, similar to the compound , have been synthesized and are expected to exhibit antihypertensive activity. This suggests the potential medical application of such compounds in the treatment of high blood pressure (Kumar & Mashelker, 2006).

Synthesis of Novel Derivatives

• The synthesis of novel derivatives of compounds similar to the specified allyl compound is an area of active research. These derivatives could have varied applications, including medicinal chemistry and material science (Dyachenko et al., 1996).

Analgesic Activity

• Sulfur-containing di- and tetrahydropyridine derivatives, which are structurally similar to the allyl compound, have been studied for their analgesic activity. This indicates potential applications in the development of new pain-relief medications (Bibik et al., 2021).